6-[(4-methylphenyl)sulfanyl]nicotinaldehyde O-(4-methylbenzyl)oxime

• IUPAC Name: (E)-N-[(4-methylphenyl)methoxy]-1-[6-(4-methylphenyl)sulfanylpyridin-3-yl]methanimine
• InChI: InChI=1S/C21H20N2OS/c1-16-3-7-18(8-4-16)15-24-23-14-19-9-12-21(22-13-19)25-20-10-5-17(2)6-11-20/h3-14H,15H2,1-2H3/b23-14+
• InChI Key: RBSDYRFPTJOGSC-OEAKJJBVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON=CC2=CN=C(C=C2)SC3=CC=C(C=C3)C
• Isomeric SMILES: CC1=CC=C(C=C1)CO/N=C/C2=CN=C(C=C2)SC3=CC=C(C=C3)C
• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol

Description

6-[(4-methylphenyl)sulfanyl]nicotinaldehyde O-(4-methylbenzyl)oxime is a chemical compound with the molecular formula C21H19NOS. This compound is a derivative of nicotinaldehyde and has been studied extensively for its potential applications in scientific research. In

Scientific Research Applications

Structural Insights and Inhibitory Potential

• Structural Characterization for Inhibitory Applications : Research on various sulfanyl-containing compounds, like dihydropyrimidine derivatives, highlights their structural characterization and potential as enzyme inhibitors, such as dihydrofolate reductase (DHFR) inhibitors. These findings point towards the possibility of designing targeted therapeutic agents based on the structural attributes of sulfanyl compounds (Al-Wahaibi et al., 2021).

Catalytic and Environmental Applications

• Oxidative Desulfurization : Sulfanyl compounds have been studied for their role in oxidative desulfurization processes, indicating their utility in environmental applications to remove sulfur from diesel fuels, showcasing their potential in improving fuel quality and reducing emissions (Caero et al., 2005).

Antioxidant Activity Analysis

• Antioxidant Activity Evaluation : Studies on methods to determine antioxidant activity of compounds highlight the importance of sulfanyl groups in contributing to antioxidant properties, suggesting potential research applications in food science, medicine, and material science to mitigate oxidative stress (Munteanu & Apetrei, 2021).

Nanozyme Development

• Bimetallic Sulfide Nanozymes : Research on bimetallic sulfide nanoparticles, including those with sulfanyl groups, has demonstrated their peroxidase-like activity and specificity, indicating potential applications in biosensing, diagnostics, and therapeutic interventions (Lian et al., 2021).